Cas no 175911-67-8 (Benzene,1-fluoro-4-[(S)-methylsulfinyl]-)

Benzene,1-fluoro-4-[(S)-methylsulfinyl]- structure
175911-67-8 structure
Product Name:Benzene,1-fluoro-4-[(S)-methylsulfinyl]-
CAS No:175911-67-8
MF:C7H7FOS
MW:158.193284273148
CID:112200
PubChem ID:11040957
Update Time:2025-04-18

Benzene,1-fluoro-4-[(S)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-4-[(S)-methylsulfinyl]-
    • S-(+)-4-fluoro phenyl methyl sulfoxide
    • Benzene, 1-fluoro-4-[(S)-methylsulfinyl]- (9CI)
    • CTK4D6032
    • 1-Fluoro-4-[(S)-methylsulfinyl]benzene
    • 175911-67-8
    • Benzene,1-fluoro-4-[(S)-methylsulfinyl]-(9ci)
    • DTXSID10452915
    • Inchi: 1S/C7H7FOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,1H3/t10-/m0/s1
    • InChI Key: PQOHTVHAGPPTEE-JTQLQIEISA-N
    • SMILES: [S@](C)(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 158.02021
  • Monoisotopic Mass: 158.02016418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07
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